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Compound Name: Bromodichloromethane

Cat. No.: B127517

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodichloromethane (CHBrCI2) is a versatile C1 building block in organic synthesis,
primarily utilized as a precursor to the highly reactive dichlorocarbene (:CClz). This intermediate
is a key species in the formation of gem-dichlorocyclopropanes, which are valuable
intermediates in the synthesis of complex molecules, including pharmaceuticals and
agrochemicals. Beyond its role in carbene chemistry, bromodichloromethane also
participates in various radical reactions, including atom transfer radical addition (ATRA) and
polymerization initiation, making it a valuable reagent for the construction of diverse molecular
architectures.

These application notes provide a comprehensive overview of the synthetic utility of
bromodichloromethane, complete with detailed experimental protocols and quantitative data
to facilitate its use in the research and development laboratory.

Dichlorocyclopropanation of Alkenes

The most prominent application of bromodichloromethane is in the synthesis of gem-
dichlorocyclopropanes via the generation of dichlorocarbene. The reaction proceeds through
the a-elimination of HBr from bromodichloromethane in the presence of a base. A highly
efficient and widely used method for this transformation is phase-transfer catalysis (PTC),
which facilitates the reaction between an aqueous base and an organic substrate.
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General Reaction Scheme

The overall transformation involves the dehydrobromination of bromodichloromethane by a
strong base to form dichlorocarbene, which then undergoes a [1+2] cycloaddition with an
alkene to yield the corresponding gem-dichlorocyclopropane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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